Cas no 811471-09-7 (1H-Imidazole, 1-ethyl-, monoacetate)
811471-09-7 structure
Product Name:1H-Imidazole, 1-ethyl-, monoacetate
CAS No:811471-09-7
MF:C7H12N2O2
MW:156.182381629944
CID:1802793
PubChem ID:71421038
Update Time:2025-04-21
1H-Imidazole, 1-ethyl-, monoacetate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 1-ethyl-, monoacetate
- acetic acid,1-ethylimidazole
- Acetic acid;1-ethylimidazole
- Acetic acid--1-ethyl-1H-imidazole (1/1)
- DTXSID20840208
- 811471-09-7
-
- Inchi: 1S/C5H8N2.C2H4O2/c1-2-7-4-3-6-5-7;1-2(3)4/h3-5H,2H2,1H3;1H3,(H,3,4)
- InChI Key: FSQZUOBIINOWOI-UHFFFAOYSA-N
- SMILES: OC(C)=O.N1(C=NC=C1)CC
Computed Properties
- Exact Mass: 156.089877630g/mol
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 85.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
1H-Imidazole, 1-ethyl-, monoacetate Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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